Ethylenediaminetetraacetic acid (trisodium salt)

Specification

• CAS No.: 150-38-9
• Molecular Formula: C10H13N2Na3O8
• Molecular Weight: 358.19 g/mol
• IUPAC Name: trisodium;2-[2-[bis(carboxylatomethyl)amino]ethyl-(carboxymethyl)amino]acetate
• Standard InChI: InChI=1S/C10H16N2O8.3Na/c13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20;;;/h1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20);;;/q;3*+1/p-3
• Standard InChI Key: QZKRHPLGUJDVAR-UHFFFAOYSA-K
• Impurities: Disodium EDTA is not expected to contain pesticides, 1,4-dioxane, free ethylene oxide, monochloroacetic acid, sulfite, organic solvents, nitrosamines, or other substances. The maximum concentration of heavy metals and formaldehyde is 10 ppm and 100 ppm, respectively.
• Canonical SMILES: C(CN(CC(=O)[O-])CC(=O)[O-])N(CC(=O)O)CC(=O)[O-].[Na+].[Na+].[Na+]
• Colorform: White crystalline powder
• Flash Point: Flash point is> 100 °C,
• Melting Point: MP: 242 °C /EDTA disodium dihydrate/

Introduction

Chemical Identity and Physicochemical Properties

Structural and Molecular Characteristics

Trisodium EDTA exists as a white to off-white crystalline powder or clear, colorless to light yellow liquid in aqueous solution. Its structure features a hexadentate ligand, enabling the formation of stable complexes with di- and trivalent metal ions such as calcium ($\text{Ca}^{2+}$), iron ($\text{Fe}^{3+}$), and lead ($\text{Pb}^{2+}$). The compound’s solubility profile is pH-dependent, with a water solubility of 212.9 g/L at 20°C and a solution pH of 8.

Table 1: Key Physicochemical Properties of Trisodium EDTA

Property	Value
Molecular Formula	$\text{C}_{10}\text{H}_{13}\text{N}_2\text{Na}_3\text{O}_8 \cdot 2\text{H}_2\text{O}$
Molecular Weight	394.22 g/mol
Melting Point	237°C
Density	1.69 g/cm³ at 20°C
Solubility in Water	212.9 g/L at 20°C
pH (1% Solution)	9.3
Vapor Pressure	0.007 Pa at 50°C
LogP (Octanol-Water Partition)	-3.8 at 25°C

These properties underscore its stability under ambient conditions but highlight incompatibility with strong oxidizers, copper, and aluminum.

Synthesis and Industrial Production

Synthetic Pathways

The industrial synthesis of Trisodium EDTA involves a multi-step reaction sequence starting with ethylenediamine (EDA), formaldehyde ($\text{HCHO}$), and sodium cyanide ($\text{NaCN}$). The process typically follows these stages:

• Condensation: EDA reacts with formaldehyde and sodium cyanide to form EDTA tetra-sodium salt.

• Acidification: The tetra-sodium salt is treated with hydrochloric acid to yield EDTA acid.

• Neutralization: Controlled addition of sodium hydroxide ($\text{NaOH}$) adjusts the pH to precipitate Trisodium EDTA.

Variations in NaOH stoichiometry allow the production of different EDTA salts (e.g., disodium vs. trisodium), with Trisodium EDTA forming at pH 8–9.

Manufacturing Considerations

Industrial-scale production emphasizes purity control, with crystallization and dehydration steps ensuring >99% purity. Residual reactants like cyanide are meticulously removed to meet safety standards for food and pharmaceutical applications.

Applications Across Industries

Food and Beverage Preservation

As a preservative (E399), Trisodium EDTA prevents oxidation and color degradation in canned foods, dressings, and beverages by sequestering metal ions that catalyze spoilage. For example, in soft drinks, it stabilizes ascorbic acid and prevents cloudiness caused by metal precipitation.

Pharmaceutical and Biomedical Uses

In anticoagulant formulations (e.g., blood collection tubes), Trisodium EDTA chelates calcium ions ($\text{Ca}^{2+}$), inhibiting the coagulation cascade. It also enhances the shelf life of topical medications by neutralizing metal contaminants in excipients.

Cosmetics and Personal Care

Trisodium EDTA (0.1–1.0% w/w) stabilizes emulsions in shampoos and creams by inactivating metal ions that promote microbial growth or oxidative rancidity. The Cosmetic Ingredient Review (CIR) panel affirms its safety in rinse-off and leave-on products at concentrations up to 2%.

Industrial and Environmental Applications

• Water Treatment: Removes scale-forming ions ($\text{Ca}^{2+}, \text{Mg}^{2+}$) in boilers and cooling towers.

• Textile Processing: Prevents metal-mediated dye degradation during fabric dyeing.

• Agriculture: Delivers micronutrients (e.g., $\text{Fe}^{3+}$) in chelated fertilizers to improve plant uptake.

Parameter	Value
Oral $\text{LD}_{50}$ (Rat)	>2000 mg/kg
Dermal $\text{LD}_{50}$ (Rabbit)	>2640 mg/kg
Inhalation $\text{LC}_{50}$ (Rat)	>1490 mg/m³
NOAEL (90-Day, Rat)	300 mg/kg/day